3-(6,7-Dimethoxyquinazolin-4-ylamino)benzonitrile
Overview
Description
“3-(6,7-Dimethoxyquinazolin-4-ylamino)benzonitrile” is a chemical compound with the molecular formula C17H14N4O2 . It has a molecular weight of 306.32 .
Synthesis Analysis
There are several methods to synthesize “3-(6,7-Dimethoxyquinazolin-4-ylamino)benzonitrile”. One of the methods involves the design and synthesis of 4,6,7-substituted quinazoline derivatives . The synthesized compounds were evaluated for their antiproliferative activities against human cancer cell lines .Molecular Structure Analysis
The molecular structure of “3-(6,7-Dimethoxyquinazolin-4-ylamino)benzonitrile” consists of a quinazoline ring substituted with two methoxy groups at positions 6 and 7, and an amino group at position 4 which is further linked to a benzonitrile .Scientific Research Applications
Synthesis and Chemical Properties:
- Transformation into 3-Aminoindole-2-Carbonitriles:
- The compound has been involved in chemical reactions leading to the formation of 3-aminoindole-2-carbonitriles and related derivatives, showcasing its potential in complex chemical synthesis processes (Michaelidou & Koutentis, 2009).
Biological Activities:
Anticancer and Antimicrobial Properties:
- Novel derivatives of 6,7-Dimethoxyquinazoline have been synthesized and evaluated for their anticancer and antimicrobial activities, indicating the compound's potential as a core structure in developing therapeutic agents (Kassab et al., 2016).
Inhibition of Cardiac Troponin I–Interacting Kinase (TNNi3K):
- Derivatives of 4-anilinoquinazolines, structurally related to 3-(6,7-Dimethoxyquinazolin-4-ylamino)benzonitrile, have been synthesized as inhibitors of cardiac troponin I–interacting kinase (TNNi3K), offering insights into the compound's potential in cardiac-related therapeutic applications (Asquith et al., 2020).
Antioxidant Properties:
- Compounds derived from 3-(6,7-Dimethoxyquinazolin-4-ylamino)benzonitrile have been investigated for their antioxidant properties, suggesting its potential in combating oxidative stress-related diseases (Al-azawi, 2016).
Cerebroprotective Activity:
- Synthesized derivatives of 6,7-Dimethoxyquinazolin-4(3H)-one, closely related to 3-(6,7-Dimethoxyquinazolin-4-ylamino)benzonitrile, have shown promising cerebroprotective properties, indicating potential applications in neurological disorders (Chiriapkin et al., 2022).
properties
IUPAC Name |
3-[(6,7-dimethoxyquinazolin-4-yl)amino]benzonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14N4O2/c1-22-15-7-13-14(8-16(15)23-2)19-10-20-17(13)21-12-5-3-4-11(6-12)9-18/h3-8,10H,1-2H3,(H,19,20,21) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DTUCHVRTWHBOKV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C2C(=C1)C(=NC=N2)NC3=CC=CC(=C3)C#N)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14N4O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90462072 |
Source
|
| Record name | 3-[(6,7-dimethoxyquinazolin-4-yl)amino]benzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90462072 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
306.32 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
153437-65-1 |
Source
|
| Record name | 3-[(6,7-dimethoxyquinazolin-4-yl)amino]benzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90462072 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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